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Introduction
Acute Myeloid Leukemia (AML) is a hematological malignancy characterized by the rapid

growth of abnormal myeloid cells in the bone marrow and blood, which interfere with normal

blood cell production. A key feature of AML is a blockade in the differentiation of myeloid

progenitor cells, leading to an accumulation of immature blasts. Overcoming this differentiation

arrest is a promising therapeutic strategy. ML390 is a small molecule that has been identified

as a potent inducer of myeloid differentiation in AML cells. This technical guide provides an in-

depth overview of the mechanism of action of ML390, its effects on leukemia cells, and the

experimental protocols used to characterize its activity.

Core Mechanism of Action: Inhibition of
Dihydroorotate Dehydrogenase (DHODH)
ML390 was discovered through a high-throughput phenotypic screen designed to identify

compounds capable of overcoming differentiation arrest in a murine model of AML driven by

the overexpression of the HoxA9 transcription factor.[1][2][3][4][5] Subsequent target

identification studies revealed that ML390 exerts its pro-differentiation effects by inhibiting

dihydroorotate dehydrogenase (DHODH).[1][2][3][4][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1191700?utm_src=pdf-interest
https://www.benchchem.com/product/b1191700?utm_src=pdf-body
https://www.benchchem.com/product/b1191700?utm_src=pdf-body
https://www.benchchem.com/product/b1191700?utm_src=pdf-body
https://cmdr.ubc.ca/bobh/method/dehydrogenase-assays/
https://d-nb.info/1159630674/34
https://www.research.ed.ac.uk/files/57681459/A_DHODH_inhibitor_PUB_OA_CC_BY_s41467_018_03441_3.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7360335/
https://www.researchgate.net/figure/a-Principle-of-colourimetric-assay-for-DHODH-activity-b-Absorbance-change-of-DCPIP_fig7_312367536
https://www.benchchem.com/product/b1191700?utm_src=pdf-body
https://cmdr.ubc.ca/bobh/method/dehydrogenase-assays/
https://d-nb.info/1159630674/34
https://www.research.ed.ac.uk/files/57681459/A_DHODH_inhibitor_PUB_OA_CC_BY_s41467_018_03441_3.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7360335/
https://www.researchgate.net/figure/a-Principle-of-colourimetric-assay-for-DHODH-activity-b-Absorbance-change-of-DCPIP_fig7_312367536
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, catalyzing the

conversion of dihydroorotate to orotate.[4][6] This pathway is crucial for the synthesis of uridine

and other pyrimidines necessary for DNA and RNA synthesis. Rapidly proliferating cells, such

as leukemia cells, are highly dependent on the de novo pyrimidine synthesis pathway to meet

their metabolic demands.[4] By inhibiting DHODH, ML390 depletes the intracellular pool of

pyrimidines, which in turn triggers a cascade of events leading to cell cycle arrest and myeloid

differentiation.[6] The critical role of DHODH inhibition in the action of ML390 is confirmed by

the observation that the addition of exogenous uridine to the cell culture medium rescues the

cells from the effects of ML390.[1][4]

Quantitative Data Summary
The following tables summarize the key quantitative data regarding the activity of ML390 in

AML models.

Table 1: Cellular Activity of ML390 in AML Cell Lines

Cell Line
Model

Assay Endpoint Value Reference

Murine ER-

HoxA9
Differentiation ED50 ~2 µM [7]

Human U937 Differentiation ED50 ~2 µM [7]

Human THP1 Differentiation ED50 ~2 µM [7]

Table 2: Effect of ML390 on Cellular Metabolites

Cell Line
Model

Treatment Metabolite Change Reference

Lys-GFP-ER-

HoxA9
ML390 (48 hr)

Dihydroorotate

(DHO)

>500-fold

accumulation
[7]

Lys-GFP-ER-

HoxA9
ML390 (48 hr)

Uridine and

downstream

metabolites

Depletion [7]
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Signaling Pathways and Experimental Workflows
ML390 Mechanism of Action
The following diagram illustrates the signaling pathway affected by ML390.
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Caption: Mechanism of ML390-induced differentiation in leukemia cells.

Experimental Workflow for ML390 Characterization
The diagram below outlines the typical experimental workflow for identifying and characterizing

compounds like ML390.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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